Cas no 144282-37-1 ((S)-Tert-Butyl (5-benzyl-5-azaspiro[2.4]heptan-7-yl)carbamate)

• Product Name: (S)-Tert-Butyl (5-benzyl-5-azaspiro[2.4]heptan-7-yl)carbamate
• CAS No: 144282-37-1
• MF: C₁₈H₂₆N₂O₂
• MW: 302.411244869232
• MDL: MFCD17214772
• CID: 823182
• PubChem ID: 10709504
• Update Time: 2025-05-22

(S)-Tert-Butyl (5-benzyl-5-azaspiro[2.4]heptan-7-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl (5-benzyl-5-azaspiro[2.4]heptan-7-yl)carbamate
• (S)-tert-Butyl (5-benzyl-5-azaspiro-[2.4]heptan-7-yl)carbamate
• Carbamic acid, [(7S)-5-(phenylmethyl)-5-azaspiro[2.4]hept-7-yl]-, 1,1-dimethylethyl ester
• Carbamic acid, N-[(7S)-5-(phenylmethyl)-5-azaspiro[2.4]hept-7-yl]-, 1,1-dimethylethyl ester
• tert-butyl N-[(7S)-5-benzyl-5-azaspiro[2.4]hept-7-yl]carbamate
• tert-butyl N-[(7S)-5-benzyl-5-azaspiro[2.4]heptan-7-yl]carbamate
• AK101691
• ANW-62764
• CTK8B9606
• KB-211965
• RP17642
• SureCN9245843
• Carbamicacid,N-[(7S)-5-(phenylmethyl)-5-azaspiro[2.4]hept-7-yl]-,1,1-dimethylethylester
• Carbamic acid, N-[(7R)-5-(phenylmethyl)-5-azaspiro-[2.4]hept-7-yl]-,1,1-dimethylethyl ester
• TERT-BUTYL N-[(7S)-5-BENZYL-5-AZASPIRO[2.4]HEPTAN-7-YL]CARBA
• J-502528
• CS-0042464
• 1432056-70-6
• AKOS005762855
• AKOS015899931
• 144282-37-1
• BCP12388
• DS-3734
• SCHEMBL9245843
• (S)-tert-butyl(5-benzyl-5-azaspiro[2.4]heptan-7-yl)carbamate
• DTXSID30443860
• AC-27606
• tert-butyl (S)-(5-benzyl-5-azaspiro[2.4]heptan-7-yl)carbamate
• Y10155
• (S)-Tert-Butyl (5-benzyl-5-azaspiro[2.4]heptan-7-yl)carbamate

• MDL： MFCD17214772
• Inchi： 1S/C18H26N2O2/c1-17(2,3)22-16(21)19-15-12-20(13-18(15)9-10-18)11-14-7-5-4-6-8-14/h4-8,15H,9-13H2,1-3H3,(H,19,21)/t15-/m1/s1
• InChI Key： UCBLMUMETZZNIZ-OAHLLOKOSA-N
• SMILES： O(C(C)(C)C)C(N[C@@H]1CN(CC2C=CC=CC=2)CC21CC2)=O

Computed Properties

• Exact Mass: 302.19958
• Monoisotopic Mass: 302.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6
• XLogP3: 2.9

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.12
• Melting Point: No data available
• Boiling Point: 420.48°C at 760 mmHg
• Flash Point: 208.1±25.7 °C
• Refractive Index: 1.568
• PSA: 41.57
• LogP: 3.31800
• Vapor Pressure: No data available

(S)-Tert-Butyl (5-benzyl-5-azaspiro[2.4]heptan-7-yl)carbamate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (S)-Tert-Butyl (5-benzyl-5-azaspiro[2.4]heptan-7-yl)carbamate

(S)-Tert-Butyl (5-Benzyl-5-Azaspiro[2.4]Heptan-7-Yl)Carbamate: A Comprehensive Overview

The compound with CAS No. 144282-37-1, known as (S)-Tert-butyl (5-benzyl-5-azaspiro[2.4]heptan-7-yl)carbamate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique spirocyclic structure, which combines a seven-membered ring system with a tertiary butyl carbamate group, making it a valuable molecule for both academic research and potential therapeutic applications.

The spiro[2.4]heptane core of this compound is a defining feature, characterized by the fusion of a two-membered and a four-membered ring at a single atom, creating a rigid and strained structure. This structural motif is not only intriguing from a synthetic standpoint but also plays a crucial role in determining the compound's pharmacokinetic properties, such as bioavailability and metabolic stability.

Recent studies have highlighted the importance of spirocyclic compounds in drug design, particularly in the development of agents targeting G-protein coupled receptors (GPCRs). The presence of the tert-butyl carbamate group in this molecule further enhances its potential as a bioisostere or prodrug candidate, offering improved solubility and reduced toxicity compared to traditional small-molecule drugs.

In terms of synthesis, the construction of this compound involves a multi-step process that typically begins with the preparation of the spirocyclic intermediate. Researchers have employed various strategies, including ring-closing metathesis and organocatalytic approaches, to efficiently assemble the complex architecture of this molecule. The stereochemistry at the chiral center (S-configuration) is critical for ensuring optimal biological activity, as demonstrated by recent enantioselective studies.

The application of (S)-Tert-butyl (5-benzyl-5-azaspiro[2.4]heptan-7-yl)carbamate extends beyond traditional drug discovery, with emerging applications in materials science and catalysis. For instance, its rigid structure has been exploited in the design of chiral catalysts for asymmetric synthesis, showcasing its versatility across multiple disciplines.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have been instrumental in elucidating the precise structure and conformational preferences of this compound. These insights have been pivotal in guiding further optimization efforts aimed at enhancing its pharmacological profile.

In conclusion, CAS No. 144282-37-1 represents a fascinating example of how structural complexity can be harnessed to create molecules with diverse functional applications. As research continues to uncover new facets of its properties and utility, this compound stands poised to make significant contributions to both scientific advancement and clinical innovation.